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Compound of Interest

Compound Name: Bis(phenoxyethoxy)methane

Cat. No.: B081023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(phenoxyethoxy)methane, with CAS number 13879-32-8, is a chemical compound with

potential applications in materials science and medicinal chemistry. This technical guide

provides a comprehensive overview of its known physicochemical properties, synthesis

methodologies, and potential, though not yet experimentally confirmed, biological activities.

Due to a lack of specific research on this molecule, this paper also explores the plausible

biological roles and mechanisms of action by drawing parallels with structurally related phenolic

compounds. This includes a discussion of potential anti-inflammatory and antioxidant activities

and the associated signaling pathways, namely the NF-κB and MAPK pathways. This

document aims to serve as a foundational resource for researchers interested in the further

investigation and application of bis(phenoxyethoxy)methane.

Chemical and Physical Properties
Bis(phenoxyethoxy)methane is a symmetrical molecule featuring two phenoxyethoxy groups

linked by a methylene bridge.[1] A summary of its key chemical and physical properties is

presented in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 13879-32-8[1][2][3]

IUPAC Name
2-(2-phenoxyethoxymethoxy)ethoxybenzene[1]

[2]

Molecular Formula C₁₇H₂₀O₄[1][2][3]

Molecular Weight 288.34 g/mol [1][2][3]

Canonical SMILES
C1=CC=C(C=C1)OCCOCOCCOC2=CC=CC=C

2[1][2]

InChI Key GKJNKWKTBXIQDE-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties
Property Value

Appearance Colorless to pale yellow liquid[1]

Melting Point 18 °C[3]

Boiling Point 195-196 °C at 0.6 Torr[3]

Density (Predicted) 1.106 ± 0.06 g/cm³[3]

Flash Point 135.2 °C[3]

XLogP3 3.6[2][3]

Topological Polar Surface Area 36.9 Å²[2]

Hydrogen Bond Donor Count 0[3]

Hydrogen Bond Acceptor Count 4[3]

Rotatable Bond Count 10[3]

Solubility
Soluble in organic solvents like ethanol and

ether; less soluble in water.[1]

Synthesis and Experimental Protocols
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While specific, detailed experimental protocols for the synthesis of

bis(phenoxyethoxy)methane are not readily available in the public domain, the general

synthetic routes are described as the reaction of 2-phenoxyethanol with a formaldehyde

source.[1] Below is a generalized experimental protocol based on these descriptions.

General Synthesis Protocol: Acid-Catalyzed
Acetalization
This protocol describes a one-pot synthesis via the acid-catalyzed condensation of 2-

phenoxyethanol with formaldehyde.

Materials:

2-Phenoxyethanol

Formaldehyde (e.g., as a 37% aqueous solution or paraformaldehyde)

Anhydrous solvent (e.g., toluene, dichloromethane)

Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid)

Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

Saturated sodium bicarbonate solution

Brine

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

2-phenoxyethanol (2 equivalents) and the anhydrous solvent.

Add the acid catalyst (catalytic amount).

Add formaldehyde (1 equivalent) to the mixture.

Heat the reaction mixture to reflux and continuously remove the water formed during the

reaction using the Dean-Stark apparatus.
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Monitor the reaction progress using a suitable technique such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by washing with brine.

Dry the organic layer over an anhydrous drying agent.

Filter off the drying agent and remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography to obtain pure

bis(phenoxyethoxy)methane.

Caption: Generalized workflow for the synthesis of bis(phenoxyethoxy)methane.

Potential Biological Activities and Signaling
Pathways
There is currently a lack of published experimental data quantifying the biological activity of

bis(phenoxyethoxy)methane. However, its chemical structure, which contains phenoxy

groups, suggests that it may exhibit anti-inflammatory and antioxidant properties, as these are

common characteristics of phenolic compounds.[1]

Hypothetical Anti-Inflammatory and Antioxidant
Mechanisms
Phenolic compounds are known to exert their biological effects through various mechanisms,

including the modulation of key signaling pathways involved in inflammation and oxidative

stress, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase

(MAPK) pathways.

NF-κB Signaling Pathway: The NF-κB pathway is a crucial regulator of the inflammatory

response.[4][5] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB

(IκB) proteins. Pro-inflammatory stimuli can lead to the phosphorylation and subsequent

degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the expression of
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pro-inflammatory genes.[6] Phenolic compounds have been shown to inhibit this pathway at

various points, thereby reducing inflammation.[4][5][6]

Caption: Hypothetical inhibition of the NF-κB signaling pathway by

bis(phenoxyethoxy)methane.

MAPK Signaling Pathway: The MAPK pathway is another critical signaling cascade involved in

cellular responses to a variety of stimuli, including oxidative stress.[7][8] This pathway consists

of a series of protein kinases that phosphorylate and activate one another, ultimately leading to

the activation of transcription factors that regulate gene expression involved in both cell survival

and apoptosis.[9] Antioxidant compounds, including some polyphenols, can modulate the

MAPK pathway to protect cells from oxidative damage.[7][8]

Caption: Hypothetical modulation of the MAPK signaling pathway by

bis(phenoxyethoxy)methane.

Safety and Handling
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), bis(phenoxyethoxy)methane is classified as hazardous to the aquatic environment

with long-lasting effects (H411).[2] Standard laboratory safety precautions should be observed

when handling this compound, including the use of personal protective equipment such as

gloves, safety glasses, and a lab coat. It should be stored in a cool, dry, and well-ventilated

area away from incompatible materials.

Conclusion and Future Directions
Bis(phenoxyethoxy)methane is a compound with well-defined chemical and physical

properties but remains largely unexplored in terms of its biological activities. Based on its

structural similarity to other phenolic compounds, it is plausible that it possesses anti-

inflammatory and antioxidant properties. However, this remains to be experimentally validated.

Future research should focus on in vitro and in vivo studies to quantify its biological effects and

elucidate its precise mechanisms of action. Such studies would be instrumental in determining

the potential of bis(phenoxyethoxy)methane as a novel therapeutic agent or a functional

component in materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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